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Compound of Interest

Compound Name: 3-Ethyl-4,5-dimethyloctane

Cat. No.: B15458121 Get Quote

A comprehensive review of chemical literature and databases reveals no specific applications

of 3-Ethyl-4,5-dimethyloctane as a reactant, catalyst, or reagent in organic synthesis. This

long-chain branched alkane, with the chemical formula C12H26, is a saturated hydrocarbon.[1]

[2][3] The absence of functional groups and the inherent strength of its carbon-carbon and

carbon-hydrogen single bonds render the molecule largely inert under typical reaction

conditions.

Saturated hydrocarbons, or alkanes, are characterized by their lack of reactivity, which is why

they are often referred to as the "spectator" functional groups in organic chemistry.[4] Their

primary utility in a laboratory or industrial setting is as non-polar solvents, capable of dissolving

other non-polar substances. While 3-Ethyl-4,5-dimethyloctane could theoretically be used in

this capacity, there are no specific protocols or applications that distinguish it from more

common alkane solvents like hexane or heptane.

Due to the lack of documented applications in organic synthesis, the creation of detailed

application notes, experimental protocols, and quantitative data tables for 3-Ethyl-4,5-
dimethyloctane is not possible. The fundamental chemical properties of this molecule

preclude its use in the construction of more complex organic structures, which is the primary

goal of organic synthesis.

Understanding the Role of Alkanes in Chemistry
Alkanes are hydrocarbons that contain only single bonds.[4] Their structure consists of a

carbon backbone with hydrogen atoms attached. The nomenclature of branched alkanes, such
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as 3-Ethyl-4,5-dimethyloctane, is determined by the IUPAC (International Union of Pure and

Applied Chemistry) system, which identifies the longest continuous carbon chain as the parent

chain and names the branches as alkyl substituents.[5][6][7][8]

The general inertness of alkanes means they do not typically participate in the common

reactions that are foundational to organic synthesis, such as nucleophilic substitution,

elimination, or addition reactions. These reactions require the presence of functional groups

(e.g., hydroxyl, carbonyl, halogens) that provide sites of reactivity.

In contrast to the inert nature of 3-Ethyl-4,5-dimethyloctane, other more functionalized octane

derivatives, such as 4-ethyloctanoic acid, do have applications in synthesis.[9] For instance, 4-

ethyloctanoic acid can be used as a raw material for synthesizing new ester flavor compounds.

[9] This highlights the critical role that functional groups play in defining the chemical utility of

an organic molecule.

Visualization of Chemical Inertness
To illustrate the concept of chemical inertness versus reactivity in the context of organic

synthesis, the following diagram provides a simplified logical workflow.
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Chemical Compound Analysis Organic Synthesis Requirement

3-Ethyl-4,5-dimethyloctane

Saturated Alkane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-ethyl-4,5-dimethyloctane [webbook.nist.gov]

2. 3-Ethyl-4,5-dimethyloctane | C12H26 | CID 53426026 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15458121?utm_src=pdf-body-img
https://www.benchchem.com/product/b15458121?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/formula?ID=C62183726
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-4_5-dimethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-4_5-dimethyloctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15458121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 3-ethyl-4,5-dimethyloctane [webbook.nist.gov]

4. masterorganicchemistry.com [masterorganicchemistry.com]

5. youtube.com [youtube.com]

6. youtube.com [youtube.com]

7. m.youtube.com [m.youtube.com]

8. youtube.com [youtube.com]

9. mdpi.com [mdpi.com]

To cite this document: BenchChem. [No Documented Applications of 3-Ethyl-4,5-
dimethyloctane in Organic Synthesis Found]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15458121#application-of-3-ethyl-4-5-
dimethyloctane-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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